Gardenine

• IUPAC Name: methyl 4-hydroxy-2-oxa-10-azatricyclo[5.3.1.04,11]undeca-5,8-diene-8-carboxylate
• InChI: InChI=1S/C11H13NO4/c1-15-10(13)7-4-12-9-8-6(7)2-3-11(8,14)5-16-9/h2-4,6,8-9,12,14H,5H2,1H3
• InChI Key: QIGMCZARMNNIKC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CNC2C3C1C=CC3(CO2)O
• Molecular Formula: C11H13NO4
• DSSTOX Substance ID: DTXSID90930549
• Molecular Weight: 223.22 g/mol
• CAS RN: 139682-36-3

Description

Gardenine is a novel compound that has recently been identified as having a variety of potential therapeutic and pharmacological effects. This compound has been studied for its potential to treat a range of diseases, including cancer, Alzheimer’s disease, and Parkinson’s disease.

Scientific Research Applications

Gardenine has been studied extensively in scientific research. It has been found to have potential therapeutic and pharmacological effects in a variety of diseases. This compound has been studied for its potential to treat cancer, Alzheimer’s disease, and Parkinson’s disease. In addition, this compound has been studied for its potential to reduce inflammation and to act as an antioxidant.

Mechanism of Action

Target of Action

Gardenine is a metabolite produced from Gardenoside

Pharmacokinetics

Pharmacokinetics characterizes drug disposition in the body by studying the time-course of drug concentrations in biofluids and cell/tissue/organ samples and factors governing its absorption, distribution, metabolism, and excretion (ADME) processes

Advantages and Limitations for Lab Experiments

Gardenine has several advantages for use in lab experiments. It is relatively easy to synthesize and can be produced in large quantities. In addition, it is relatively stable and can be stored for long periods of time without significant degradation. However, this compound is not without its limitations. It is not water soluble and so it must be dissolved in a solvent before it can be used in experiments.

Future Directions

The potential therapeutic and pharmacological uses of Gardenine are still being explored. Some potential future directions for this compound research include further exploration of its anti-inflammatory and immunomodulatory effects, as well as its potential to treat a variety of diseases. In addition, further research into the mechanism of action of this compound could provide insight into its potential uses. Finally, further research into the synthesis of this compound could lead to more efficient methods of production.

Q & A

Q1: What are the known sources of Gardenine and what other compounds are typically found alongside it?

A1: this compound has been isolated from various plant sources. For instance, it was found in Peltostigma guatemalense, a Rutaceae species from Colombia [], and in Esenbeckia almawillia Kaastra, another Rutaceae species []. In both cases, this compound was found alongside other alkaloids, coumarins, flavonoids, and terpenes. Interestingly, the study on Peltostigma guatemalense also identified the co-occurrence of this compound B, a related flavonoid [].

Q2: Are there any studies investigating the metabolism of this compound by human gut bacteria?

A3: While no studies specifically investigating this compound metabolism by human gut bacteria are cited in the provided research, a related study explored the bacterial transformation of geniposide and gardenoside, iridoid glycosides, into nitrogen-containing compounds []. This research highlighted the role of specific bacterial strains like Peptostreptococcus anaerobius and Klebsiella pneumoniae in this biotransformation process []. Although focused on different compounds, this study underscores the potential for human gut bacteria to significantly modify ingested natural products, warranting further investigation into the interaction between this compound and the gut microbiome.